1H-Pyrazolo(3,4-d)pyrimidine-3-carbothioamide, 4-amino-1-((2-hydroxyethoxy)methyl)-

Specification

• CAS No.: 122949-66-0
• Molecular Formula: C9H12N6O2S
• Molecular Weight: 268.30 g/mol
• IUPAC Name: 4-amino-1-(2-hydroxyethoxymethyl)pyrazolo[3,4-d]pyrimidine-3-carbothioamide
• Standard InChI: InChI=1S/C9H12N6O2S/c10-7-5-6(8(11)18)14-15(4-17-2-1-16)9(5)13-3-12-7/h3,16H,1-2,4H2,(H2,11,18)(H2,10,12,13)
• Standard InChI Key: PNMURGPVEPYPIO-UHFFFAOYSA-N
• Canonical SMILES: C1=NC(=C2C(=NN(C2=N1)COCCO)C(=S)N)N

Introduction

Chemical Structure and Properties

Molecular Architecture

The compound (CAS 122949-66-0) features a bicyclic pyrazolo[3,4-d]pyrimidine scaffold fused with a pyrazole ring at positions 3 and 4 of the pyrimidine moiety. Key functional groups include:

• Carbothioamide (-C(=S)-NH₂): Enhances hydrogen-bonding capacity and metal coordination potential.

• 4-Amino group (-NH₂): Contributes to basicity and intermolecular interactions.

• 1-((2-Hydroxyethoxy)methyl) substituent: Improves aqueous solubility via hydroxyl and ether functionalities.

The molecular formula is C₉H₁₂N₆O₂S, with a molar mass of 268.30 g/mol.

Physicochemical Characteristics

Property	Value/Description
LogP (Partition Coefficient)	Estimated -0.20 to -0.49
Polar Surface Area	80.48 Ų
Solubility	9.45 g/L in aqueous solutions
pKa	Acidic: ~9.10; Basic: ~4.28

These properties suggest moderate lipophilicity and favorable solubility, critical for drug bioavailability.

Synthesis and Optimization

Synthetic Pathways

The synthesis typically involves sequential cyclization and functionalization steps:

• Pyrimidine Ring Formation: Condensation of thiourea with β-keto esters under acidic conditions.

• Pyrazole Annulation: Cyclization via hydrazine derivatives.

• Substituent Introduction: Alkylation with 2-hydroxyethoxymethyl chloride.

Yields exceeding 70% have been reported using microwave-assisted synthesis to reduce reaction times.

Purification and Characterization

• Chromatography: Reverse-phase HPLC achieves >95% purity.

• Spectroscopic Data:

  • ¹H NMR: δ 8.21 (s, 1H, pyrimidine-H), δ 6.45 (s, 2H, NH₂), δ 4.75 (t, 1H, -OH).

  • MS (ESI+): m/z 269.1 [M+H]⁺.

Biological Activities and Mechanisms

Anticancer Activity

The compound inhibits cyclin-dependent kinases (CDKs) and epidermal growth factor receptor tyrosine kinases (EGFR-TKIs), disrupting cell cycle progression and signal transduction. In glioblastoma models, it reduced tumor growth by 62% at 10 μM via caspase-3 activation.

Enzyme Inhibition Profiling

Target Enzyme	IC₅₀ (μM)	Mechanism
CDK2/Cyclin E	0.45	ATP-binding site competition
EGFR-TK (Mutant L858R)	1.20	Allosteric inhibition
BCR-ABL1	5.80	Non-competitive binding

Data derived from kinetic assays highlight selectivity for CDK2, positioning it as a lead for hematologic malignancies.

Molecular Docking Insights

Docking simulations (PDB: 1H1S) reveal:

• Carbothioamide Interaction: Forms hydrogen bonds with CDK2’s Lys33 and Glu51.

• Hydroxyethoxy Methyl Group: Stabilizes the complex via hydrophobic interactions with Ile10 and Val18.

Comparative Analysis with Related Derivatives

Compound	Structural Differences	Biological Activity
1H-Pyrazolo[3,4-d]pyrimidin-4-one	Lacks carbothioamide	CDK inhibition (IC₅₀: 2.1 μM)
2-Amino-5-phenyl derivative	Phenyl substitution at C5	Antimicrobial (MIC: 8 μg/mL)
6-Phenyl-4-amine derivative	Substitution at C6	EGFR-TKI (IC₅₀: 0.9 μM)

The target compound’s dual functional groups confer broader target affinity than analogues.

Future Research Directions

• Pharmacokinetic Studies: Assess oral bioavailability and half-life in rodent models.

• Toxicology Profiling: Determine LD₅₀ and organ-specific toxicity.

• Analog Development: Modify the hydroxyethoxy chain to enhance CNS penetration.